Cas no 469-59-0 (Jervine)

Jervine (11 ketocyclopamine) is a potent hedgehog (Hh) inhibitor with an IC50 of 500-700 nm Jervine is a natural teratogenic steroidal alkaloid from the rhizome of Veratrum nigrum Jervine has anti-inflammatory and antioxidant properties
Jervine structure
Jervine structure
Product Name:Jervine
CAS No:469-59-0
Molecular Formula:C27H39NO3
Molecular Weight:425.6035
MDL:MFCD01684066
CID:329573
PubChem ID:24896194

Jervine Properties

Names and Identifiers

    • JERVINE
    • (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,11bR)-2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one
    • jerwiny
    • Spiro(9H-benzo(a)fluorene-9,2'(3'H)-furo(3,2-b)-pyridin)-11(1H)-one,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-
    • spiro(9h-benzo(a)fluorene-9,2’(3’h)-furo(3,2-b)-pyridin)-11(1h)-one,2,3,3’a,4,
    • Veratraman-11-one, 17,23-epoxy-3-hydroxy-, (3beta,23beta)-
    • 11-KETOCYCLOPAMINE
    • (3BETA, 23BETA)-17,23-EPOXY-3-HYDROXYVERATRAMAN-11-ONE
    • JERVINE(P)
    • Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',5',6,6',6a,6b,...
    • Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydr
    • (3β,23β)-17,23-Epoxy-3-hydroxyveratraman-11-one
    • DL-ISOLEUCINE GRADE II
    • Iervin
    • Jervin-11-one
    • (3β, 23β)-17,23-Epoxy-3-hydroxyveratraman-11-one
    • Jerwiny [Polish]
    • C27H39NO3
    • 19V3ECX465
    • NSC23898
    • NSC7520
    • MLS001212077
    • MLSMR
    • SMR000518437
    • CLEXYFLHGFJONT-DNMILWOZSA-N
    • JERVINE [MI]
    • BDBM50170645
    • JERVINE [HSDB]
    • NS00009537
    • BRN 0059109
    • CHEBI:6088
    • Spiro(9H-benzo(a)fluorene-9,2'(3'H)-furo(3,2-b)-pyridin)-11(1H)-one, 2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydro-3-hydroxy- 3',6',10,11b-tetramethyl-
    • J0009
    • EINECS 207-417-9
    • 4-27-00-03590 (Beilstein Handbook Reference)
    • (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,6,6a,6b,7,8,11a-decahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one
    • s4747
    • BS-17082
    • SPIRO(9H-BENZO(A)FLUORENE-9,2'(3'H)-FURO(3,2-B)PYRIDIN)-11(1H)-ONE, 2,3,3'A,4,4',5',6,6',6A,6B,7,7',7'A,8,11A,11B-HEXADECAHYDRO-3-HYDROXY-3',6',10,11B-TETRAMETHYL-, (2'R,3S,3'R,3'AS,6'S,6AS,6BS,7'AR,11AS,11BR)-
    • HSDB 3502
    • 17,23beta-Epoxy-3beta-hydroxyveratraman-11-one
    • HB3083
    • AKOS025405251
    • MFCD01684066
    • SCHEMBL61568
    • 17,23-Epoxy-3-hydroxyveratraman-11-one
    • jervin
    • 5''-hydroxy-2'',3,6,15''-tetramethyl-(1''S,2''R,2''R,3R,3aS,5''S,6S,7aR,10''S,11''S)-spiro[perhydrofuro[3,2-b]pyridine-2,14''-tetracyclo[8.7.0.02,7.011,16]heptadeca-7'',15''-diene]-17''-one
    • Jervine, >=98% (HPLC), powder
    • Veratraman-11-one,23-epoxy-3-hydroxy-, (3.beta.,23.beta.)-
    • WLN: L D6 B566 CV FX DU LUTJ A1 E1 OQ F-& CT56 BOX FMTJ D1 H1
    • Spiro[9H-benzo[a]fluorene-9,2-b]-pyridin]-11(1H)-one,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-
    • (3S,3'R,3'AS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3-Hydroxy-3',6',10,11b-tetramethyl-spiro[1,2,3,4,6,6a,6b,7,8,11a-decahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexah
    • NSC 7520
    • AC-33966
    • NSC-7520
    • Q3278036
    • CHEMBL186779
    • Spiro(9H-benzo(a)fluorene-9,2'(3'H)-furo(3,2-b)-pyridin)-11(1H)-one, 2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydro-3-hydroxy-3',6',10, 11B-tetramethyl-
    • HY-N0836
    • UNII-19V3ECX465
    • (3beta,23beta)-17,23-Epoxy-3-hydroxyveratraman-11-one
    • CCG-208226
    • Veratraman-11-one, 17,23-epoxy-3-hydroxy-, (3.beta.,23.beta.)-
    • EX-A4773
    • 469-59-0
    • (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3-hydroxy-3',6',10,11b-tetramethyl-spiro[1,2,3,4,6,6a,6b,7,8,11a-decahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one
    • (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,1 1bR)-2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexad ecahydro-3-hydroxy-3',6',10,11b-tetramethyl-Spiro[9H -benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1 H)-one
    • DTXSID70895026
    • NSC-23898
    • Veratraman-11-one, 17,23-epoxy-3-hydroxy-, (3-beta,23-beta)-
    • Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydro-3-hydroxy-3',6',10,11b-tetraMethyl-,(2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11aS,11bR)-
    • 17,23-epoxy-3-hydroxy-,(3-beta,23-beta)-veratraman-11-on
    • 17,23-epoxy-3-hydroxy-,(3beta,23beta)-veratraman-11-on
    • 4’,5’,6,6’,6a,6b,7,7’,7’a,8,11a,11b-hexadecahydro-3-hydroxy-3’,6’,10,11b-tetra
    • Jervine, 98%, from Veratrum nigrum L.
    • Jervine(11-Ketocyclopamine)
    • (1'S,2R,2'R,3R,3aS,5'S,6S,7aR,10'S,11'S)-5'-hydroxy-2',3,6,15'-tetramethyl-3a,4,5,6,7,7a-hexahydro-3H-spiro(furo(3,2-b)pyridine-2,14'-tetracyclo(8.7.0.02,7.011,16)heptadecane)-7',15'-dien-17'-one
    • (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3-hydroxy-3',6',10,11b-tetramethyl-spiro(1,2,3,4,6,6a,6b,7,8,11a-decahydrobenzo(a)fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo(3,2-b)pyridine)-11-one
    • Jervine?
    • Veratraman11one, 17,23epoxy3hydroxy, (3beta,23beta)
    • 17,23betaEpoxy3betahydroxyveratraman11one
    • 17,23 beta-epoxy-3 beta-hydroxyveratraman-11-one
    • JervineJerwiny [Polish]
    • (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3-Hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,6,6a,6b,7,8,11a-decahydrobenzo[a]fluorene-9,2'-a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one
    • 17,23.beta.-Epoxy-3.beta.-hydroxyveratraman-11-one
    • 1ST20550
    • Veratraman-11-one, 17,23-epoxy-3-hydroxy-, (3-beta,23-beta)-(9CI)
    • NSC 23898
    • DTXCID701324585
    • (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3-hydroxy-3',6',10,11b-tetramethylspiro(1,2,3,4,6,6a,6b,7,8,11a-decahydrobenzo(a)fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo(3,2-b)pyridine)-11-one
    • Spiro(9H-benzo(a)fluorene-9,2'(3'H)-furo(3,2-b)-pyridin)-11(1H)-one, 2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11b-hexadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-
    • Spiro(9Hbenzo(a)fluorene9,2'(3'H)furo(3,2b)pyridin)11(1H)one, 2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11a,11bhexadecahydro3hydroxy3',6',10,11btetramethyl
    • Veratraman-11-one, 17,23-epoxy-3-hydroxy-, (3beta,23beta)-(9CI)
    • (1'S,2R,2'R,3R,3aS,5'S,6S,7aR,10'S,11'S)-5'-hydroxy-2',3,6,15'-tetramethyl-3a,4,5,6,7,7a-hexahydro-3H-spiro[furo[3,2-b]pyridine-2,14'-tetracyclo[8.7.0.02,7.011,16]heptadecane]-7',15'-dien-17'-one
    • DA-54523
    • GLXC-02574
    • MDL： MFCD01684066
    • InChIKey： CLEXYFLHGFJONT-DNMILWOZSA-N
    • Inchi： 1S/C27H39NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h5,14,16,18-21,23-24,28-29H,6-13H2,1-4H3/t14-,16+,18-,19-,20-,21+,23+,24-,26-,27-/m0/s1
    • SMILES： O1[C@]2([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N([H])[C@@]2([H])[C@@]([H])(C([H])([H])[H])[C@@]21C(C([H])([H])[H])=C1C([C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])C4=C([H])C([H])([H])[C@@]3([H])[C@]1([H])C([H])([H])C2([H])[H])O[H])=O
    • BRN： 0059109

Computed Properties

  • Exact Mass: 425.292994g/mol
  • Surface Charge: 0
  • XLogP3: 2.9
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 425.292994g/mol
  • Monoisotopic Mass: 425.292994g/mol
  • Topological Polar Surface Area: 58.6Ų
  • Heavy Atom Count: 31
  • Complexity: 876
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 5
  • Surface Charge: 0
  • Molecular Weight: 425.6

Experimental Properties

  • Temperature: When heated to decomp ... emits toxic fumes of /nitrogen oxides/.
  • LogP: 4.50970
  • PSA: 58.56000
  • Merck: 5264
  • Refractive Index: 1.6400 (estimate)
  • Boiling Point: 592℃ at 760mmHg
  • Melting Point: 243.0 to 247.0 deg-C
  • Flash Point: 311.8±30.1 °C
  • Solubility: Insuluble (4.7E-3 g/L) (25 ºC),
  • Color/Form: Powder
  • Stability/Shelf Life: Store in Freezer at - 20°C
  • pka: 14.98±0.70(Predicted)
  • λmax: 250(lit.)
  • Specific Rotation: D20 -150° (ethanol) (Saito); D20 -167.6° (chloroform) (Poethke)
  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),

Jervine Security Information

  • Symbol: GHS06
  • RTECS：WG9700000
  • WGK Germany：3
  • Safety Instruction： H301
  • Risk Phrases：R22
  • Dangerous goods sign： Xn
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • Hazard Statement： H301
  • Warning Statement： P301 + P310
  • Prompt：dangerous
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • PackingGroup：III
  • Risk Phrases： 22
  • Signal Word：Danger
  • Toxicity：LD50 i.v. in mice: 9.3 mg/kg (Krayer); LD50 s.c. in male mice: 29 mg/kg (Tanaka)
  • HazardClass：6.1
  • Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Jervine Customs Data

  • HS CODE：29349990

Jervine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DA88-5mg
JERVINE
 469-59-0 95%
5mg
 $76.00 2025-02-26
A2B Chem LLC
AG18984-1mg
Jervine
 469-59-0 ≥98%
1mg
 $29.00 2024-04-20
ChemScence
CS-3004-5mg
Jervine
 469-59-0 99.03%
5mg
 $81.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP0810-1000mg
Jervine
 469-59-0 98%
1000mg
 $500 2023-09-20
DC Chemicals
DC9621-100 mg
Jervine
 469-59-0 >98%
100mg
 $500.0 2022-02-28
eNovation Chemicals LLC
D630753-25mg
JERVINE
 469-59-0 97%
25mg
 $260 2022-06-09
Fluorochem
M02030-10mg
Jervine
 469-59-0 >98%
10mg
 ￡156.00 2022-02-28
MedChemExpress
HY-N0836-5mg
Jervine
 469-59-0 98.03%
5mg
 ￥810 2024-04-18
PhytoLab
83515-50mg
Jervine
 469-59-0 ≥ 95.0 %
50mg
 €850.4999999999999
S e l l e c k ZHONG GUO
S4747-5mg
Jervine
 469-59-0 98.28%
5mg
 ¥1040.63 2023-09-15

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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